Dual MHC Specificity vs. Single-Restricted Peptide
NY-ESO-1(157-170) is dually recognized by HLA-DP4-restricted CD4+ T cells and HLA-A2/A24-restricted CD8+ T cells within a single 14-mer, whereas the frequently used 9-mer NY-ESO-1(157-165) (SLLMWITQC) is restricted solely to HLA-A*0201 CD8+ T cells [1]. In a phase I clinical trial of 18 HLA-DP4+ epithelial ovarian cancer patients, vaccination with ESO(157-170) in Montanide ISA-51 adjuvant induced NY-ESO-1-specific antibody responses and/or specific HLA-A2-restricted CD8+ and HLA-DP4-restricted CD4+ T-cell responses in a high proportion of patients after ≥5 vaccinations at 3-week intervals [2]. This integrated humoral and cellular response cannot be achieved with the CD8-only 157-165 peptide unless a separate CD4+ helper epitope is co-administered.
| Evidence Dimension | MHC restriction and T-cell subset engagement |
|---|---|
| Target Compound Data | Engages HLA-DP4 (CD4+ helper), HLA-A*0201 (CD8+ CTL), and HLA-A*24 (CD8+ CTL) simultaneously |
| Comparator Or Baseline | NY-ESO-1(157-165): engages only HLA-A*0201 (CD8+ CTL); IC50 >500 nM for HLA-A2 binding |
| Quantified Difference | Three HLA restriction elements (1 class II + 2 class I) vs. one class I restriction element; >10-fold difference in the breadth of T-cell subset targeting |
| Conditions | In vitro T-cell clone recognition assays (Zeng et al. 2002); Phase I clinical trial in 18 EOC patients (Odunsi et al. 2007) |
Why This Matters
Procurement of the 157-170 peptide is mandatory for protocols requiring simultaneous CD4+ and CD8+ T-cell induction from a single immunogen; substituting the 157-165 peptide eliminates the helper T-cell component.
- [1] Zeng G, Li Y, El-Gamil M, Sidney J, Sette A, Wang RF, Rosenberg SA, Robbins PF. Generation of NY-ESO-1-specific CD4+ and CD8+ T cells by a single peptide with dual MHC class I and class II specificities. Cancer Res. 2002;62(13):3630-3635. PMID: 12097265. View Source
- [2] Odunsi K, Qian F, Matsuzaki J, Mhawech-Fauceglia P, Andrews C, Hoffman EW, Pan L, Ritter G, Villella J, Thomas B, Rodabaugh K, Lele S, Shrikant P, Old LJ, Gnjatic S. Vaccination with an NY-ESO-1 peptide of HLA class I/II specificities induces integrated humoral and T cell responses in ovarian cancer. Proc Natl Acad Sci U S A. 2007;104(31):12837-12842. PMID: 17652518. View Source
